N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-2,4-dimethoxybenzenesulfonamide

• IUPAC Name: N-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)-2,4-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C17H25NO6S/c1-21-13-6-7-16(15(10-13)22-2)25(19,20)18-11-14-12-23-17(24-14)8-4-3-5-9-17/h6-7,10,14,18H,3-5,8-9,11-12H2,1-2H3
• InChI Key: QOHKXOAZUCEQSQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)S(=O)(=O)NCC2COC3(O2)CCCCC3)OC
• Molecular Formula: C17H25NO6S
• Molecular Weight: 371.5 g/mol
• CAS No.: 941914-59-6

Description

N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-2,4-dimethoxybenzenesulfonamide is a useful research compound. Its molecular formula is C17H25NO6S and its molecular weight is 371.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Synthetic Intermediate in Organic Chemistry : N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-2,4-dimethoxybenzenesulfonamide and related compounds have been used as bifunctional synthetic intermediates in the synthesis of organic chemicals, including pharmaceutical intermediates, liquid crystals, and insecticides. These compounds are synthesized through various processes, including selective deketalization in acidic solutions and characterized using IR and 1HNMR techniques. Optimized conditions yield higher product purity and efficiency (Zhang Feng-bao, 2006).

• Formation of Vic-Dioxime Ligands and Metal Complexes : Derivatives of this compound have been used to prepare vic-dioxime ligands, which are further utilized to synthesize various metal complexes with Cobalt(II), Nickel(II), Copper(II), and Zinc(II). These complexes have distinct metal-to-ligand ratios and coordination modes, contributing to their potential applications in coordination chemistry and materials science (E. Canpolat & M. Kaya, 2004).

Crystallographic and Spectral Studies

• Crystal Structure Analysis : Compounds including the 6,10-dioxaspiro[4.5]decane-7,9-dione group, structurally related to this compound, have been analyzed using single-crystal X-ray diffraction. These studies reveal details about their crystal structure, molecular interactions, and potential applications in materials science and molecular design (Wulan Zeng & Xia Wang, 2018).

• Spectral Characterization : The fluorescence spectra of these compounds in ethanol solutions have been studied, showing distinct emission properties. This information is crucial for understanding their potential applications in optical materials and sensors (Wulan Zeng & Xia Wang, 2018).

Pharmaceutical and Medicinal Chemistry

• Anticonvulsant Activities : Although outside the scope of the main compound, related spirocyclic sulfonamide derivatives have been synthesized and evaluated for their anticonvulsant activities, suggesting potential pharmaceutical applications for this compound derivatives (Jinping Li et al., 2015).

Mechanism of Action

Target of Action

The primary target of this compound is the sodium-dependent noradrenaline transporter . This transporter plays a crucial role in the reuptake of norepinephrine, a neurotransmitter involved in various physiological processes such as the regulation of heart rate and blood pressure .

Mode of Action

The compound acts as an adrenergic neuron inhibitor . It slowly displaces norepinephrine from its storage in nerve endings . This action blocks the release of norepinephrine normally produced by nerve stimulation . The reduction in neurotransmitter release in response to sympathetic nerve stimulation, as a result of catecholamine depletion, leads to reduced arteriolar vasoconstriction .

Biochemical Pathways

The compound’s action primarily affects the sympathetic nervous system . By inhibiting the release of norepinephrine, it disrupts the normal function of this system, leading to a decrease in blood pressure

Pharmacokinetics

The compound is rapidly and readily absorbed from the gastrointestinal tract . It has a low protein binding of approximately 20% . The compound is primarily metabolized in the liver . The half-life of the compound is about 10 hours .

Result of Action

The primary result of the compound’s action is a reduction in blood pressure . This is achieved through the relaxation of blood vessels, which allows blood to pass through them more easily . This effect can help in the management of conditions such as hypertension .